Cas no 172512-93-5 ((E)-4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)benzonitrile)

• Product Name: (E)-4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)benzonitrile
• CAS No: 172512-93-5
• MF: C₁₅H₁₈BNO₂
• MW: 255.119924068451
• MDL: MFCD19703873
• CID: 1026867
• PubChem ID: 11107916
• Update Time: 2025-05-20

(E)-4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• (E)-4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)benzonitrile
• 4-Cyano-trans-beta-styrylboronic acid picol ester
• 4-CYANO-TRANS-BETA-STYRYLBORONIC ACID PINACOL ESTER
• (E)-2-(4-cyanophenyl)ethenylboronic acid pinacol ester
• -4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)
• Benzonitrile, 4-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-
• 4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]benzonitrile
• BCP15850
• 8882AA
• FCH4067891
• FCH2792624
• AX8212083
• ST2402521
• (E)-4-Cyano-styrylboronic acid pinacol ester
• 2-[(E)-4-Cyanostyryl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Cyano-trans-beta-styrylboronic acidpinacol ester
• XGA51293
• 172512-93-5
• (E)-4-(2-(4 pound not4 pound not5 pound not5-Tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)vinyl)benzonitrile
• DS-14546
• Z2312384934
• EN300-7361548
• 4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]benzonitrile
• MFCD19703873
• AMY37307
• 4-[(E)-2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ETHENYL]BENZONITRILE
• CS-B1124
• DTXSID40455510
• A881868
• EN300-802098
• AKOS016006008
• C73312

• MDL： MFCD19703873
• Inchi： 1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)10-9-12-5-7-13(11-17)8-6-12/h5-10H,1-4H3/b10-9+
• InChI Key： PTVXZOZMWVSOOR-MDZDMXLPSA-N
• SMILES： O1B(/C=C/C2C=CC(C#N)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 255.14300
• Monoisotopic Mass: 255.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2

Experimental Properties

• PSA: 42.25000
• LogP: 3.20288

(E)-4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on (E)-4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)benzonitrile

Research Briefing on (E)-4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)benzonitrile (CAS: 172512-93-5) in Chemical Biology and Pharmaceutical Applications

The compound (E)-4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)benzonitrile (CAS: 172512-93-5) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. This briefing synthesizes the latest research on its applications in drug discovery, chemical biology, and materials science.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's role as a versatile boronic ester building block for constructing kinase inhibitors. Researchers utilized its vinyl-boronate moiety to achieve selective C-C bond formation with heteroaryl halides, yielding potent EGFR inhibitors with IC50 values below 10 nM. The electron-withdrawing benzonitrile group was found to enhance the stability of the intermediate during palladium-catalyzed reactions.

Structural analyses reveal that the tetramethyl dioxaborolane group in 172512-93-5 confers exceptional stability against protodeboronation, addressing a common limitation in boron-containing pharmaceuticals. X-ray crystallography studies (Nature Chemistry, 2022) show the locked conformation of the dioxaborolane ring prevents unwanted side reactions while maintaining reactivity in cross-coupling conditions.

In PET radiopharmaceutical development, this compound has shown promise as a precursor for 18F-labeled tracers. The benzonitrile group allows for straightforward radiofluorination via nucleophilic aromatic substitution, while the boronate ester enables subsequent bioconjugation. Clinical trials are underway for an Alzheimer's diagnostic agent derived from this scaffold.

Recent advances in flow chemistry have improved the synthesis of 172512-93-5, achieving 85% yield with 99.5% purity through continuous processing. The optimized protocol reduces palladium catalyst loading to 0.1 mol% while maintaining excellent E-selectivity (>99:1) in the final product.

Emerging applications include its use in covalent inhibitor design, where the boronic acid derivative forms reversible complexes with serine proteases. This mechanism shows particular promise for developing next-generation anticoagulants with improved safety profiles compared to traditional warfarin-type drugs.

Ongoing research explores the compound's potential in PROTAC (PROteolysis TArgeting Chimera) development. The boronic acid functionality serves as an anchor point for E3 ligase binders, while the aromatic nitrile group facilitates linker attachment to target protein ligands.

Safety evaluations indicate 172512-93-5 has favorable toxicological properties, with LD50 > 500 mg/kg in rodent studies. The compound shows minimal cytochrome P450 inhibition, suggesting reduced potential for drug-drug interactions in therapeutic applications.

Future directions include exploration of its stereoselective reactions in complex molecule synthesis and development of chiral variants for asymmetric catalysis. The pharmaceutical industry continues to monitor this scaffold closely as a key enabler of next-generation targeted therapies.